(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2-ethoxy-N-(1H-imidazol-2-ylmethyl)ethanamine
• InChI: InChI=1S/C8H15N3O/c1-2-12-6-5-9-7-8-10-3-4-11-8/h3-4,9H,2,5-7H2,1H3,(H,10,11)
• InChI Key: PTXMAQAUAHSBQS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=NC=CN1

Description

(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine (CAS 1250093-14-1) is a high-purity amine-functionalized imidazole derivative of significant interest in advanced chemical and pharmaceutical research. This compound, with the molecular formula C8H15N3O and a molecular weight of 169.22, is characterized by its unique structure that combines an imidazole heterocycle with an ethoxyethylamine side chain . The 1H-imidazole core is a fundamental scaffold in medicinal chemistry and drug discovery, known for its diverse biological activities. Imidazole derivatives are extensively investigated for creating novel molecular hybrids and conjugates, a strategy aimed at overcoming antibiotic resistance in multi-drug resistant bacterial pathogens . Furthermore, functionalized 1H-imidazoles serve as critical precursors and key structural elements in organic synthesis, for instance, in the development of new synthetic routes to other nitrogen-containing heterocycles via denitrogenative transformation of 5-amino-1,2,3-triazoles . The specific properties conferred by the (2-ethoxyethyl)amine side chain make this compound a valuable building block for constructing more complex molecules for various research applications. Key Specifications: • CAS Number: 1250093-14-1 • Molecular Formula: C8H15N3O • Molecular Weight: 169.22 • Purity: ≥95% • Storage: 2-8°C This product is intended for research purposes only and is not for diagnostic or therapeutic use. Prior to handling, please request a detailed safety data sheet.

Preparation Methods

Synthesis via Nucleophilic Substitution on Imidazol-2-ylmethyl Halides

Method Summary:
Reductive amination is a versatile method where 2-formylimidazole reacts with 2-ethoxyethylamine to form an imine intermediate, which is subsequently reduced to the target amine.

Typical Steps:

• Formation of Imine Intermediate:

  • 2-Formylimidazole is reacted with 2-ethoxyethylamine in an appropriate solvent (e.g., methanol or ethanol) at room temperature or slightly elevated temperature.
  • The reaction forms an imine (Schiff base) intermediate.

• Reduction of Imine to Amine:

  • The imine is reduced using a mild reducing agent such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride.
  • The reaction proceeds under mild acidic conditions to yield (2-ethoxyethyl)(1H-imidazol-2-ylmethyl)amine.

Advantages:

• High selectivity for the desired amine.
• Avoids the need for halogenated intermediates.

Disadvantages:

• Requires careful control of pH and reducing agent to avoid over-reduction.
• 2-Formylimidazole may be less readily available and requires synthesis.

Direct Alkylation of Imidazole with 2-Ethoxyethylamine Derivatives

Method Summary:
Direct alkylation of imidazole nitrogen or carbon can be achieved using 2-ethoxyethyl derivatives such as 2-ethoxyethyl halides or tosylates under basic conditions.

Typical Steps:

• Activation of 2-Ethoxyethyl Group:

  • 2-Ethoxyethyl bromide or tosylate is prepared or commercially obtained.

• Alkylation Reaction:

  • Imidazole is treated with the activated 2-ethoxyethyl compound in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent like DMF or acetonitrile.
  • The reaction selectively alkylates the imidazole nitrogen or carbon, depending on conditions.

• Subsequent Amination or Functional Group Transformation:

  • If alkylation occurs at nitrogen, further functionalization at C-2 may be required to install the methylene amine linkage.

Advantages:

• Uses commercially available reagents.
• Mild reaction conditions.

Disadvantages:

• Regioselectivity may be an issue; C-2 substitution requires careful control.
• May require additional steps to convert intermediate to final amine.

Comparative Data Table of Preparation Methods

Preparation Method	Key Intermediate(s)	Reaction Conditions	Yield (%)	Purity (%)	Advantages	Disadvantages
Nucleophilic substitution on halomethylimidazole	2-(Halomethyl)imidazole, 2-ethoxyethylamine	Mild heating, solvent: ethanol or DMF	70–85	>98	Straightforward, high yield	Requires halomethylimidazole synthesis
Reductive amination	2-Formylimidazole, 2-ethoxyethylamine, NaBH3CN	Room temp to 40°C, mild acid catalyst	65–80	>99	High selectivity, avoids halides	Requires formylimidazole intermediate
Direct alkylation with 2-ethoxyethyl halide	Imidazole, 2-ethoxyethyl bromide/tosylate	Base (K2CO3), DMF, 50–80°C	50–70	95–98	Uses commercial reagents	Regioselectivity issues, possible side reactions

Research Findings and Mechanistic Insights

• Nucleophilic substitution proceeds via an SN2 mechanism where the amine nucleophile attacks the electrophilic carbon of the halomethylimidazole, displacing the halide ion. Reaction rate depends on the nature of the halide (Br > Cl) and solvent polarity.

• Reductive amination involves imine formation followed by hydride transfer reduction. The choice of reducing agent is critical to avoid reduction of the imidazole ring or other functional groups. Sodium cyanoborohydride is preferred for its mildness and selectivity.

• Direct alkylation can lead to N-alkylation or C-alkylation depending on conditions. The use of polar aprotic solvents and controlled temperature favors substitution at the nitrogen. However, for the desired C-2 substitution, directing groups or catalysts may be needed.

• Computational studies on similar imidazole derivatives suggest that the C-2 position is electrophilic and can be selectively functionalized under controlled conditions, supporting the feasibility of these synthetic routes.

Summary and Recommendations

• The nucleophilic substitution of 2-(halomethyl)imidazole with 2-ethoxyethylamine is the most practical and scalable method, offering good yields and purity.

• Reductive amination is an elegant alternative when 2-formylimidazole is accessible, providing high selectivity and purity.

• Direct alkylation is less favored due to regioselectivity challenges but may be useful in specific synthetic schemes.

• Process optimization should focus on controlling reaction temperature, stoichiometry, and purification steps to maximize yield and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The imidazole ring allows for substitution reactions, where different substituents can replace hydrogen atoms on the ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted imidazole derivatives .

Scientific Research Applications

(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine is a chemical compound with an imidazole ring, a heterocyclic structure known for its biological significance. The compound features an ethoxyethyl group attached to a 1H-imidazol-2-ylmethylamine moiety, which contributes to its potential pharmacological properties. Imidazole derivatives are recognized for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties, due to the presence of nitrogen atoms that can participate in various biochemical interactions.

Potential Applications

(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine has potential applications in several fields:

• Pharmaceuticals Due to its biological activity, it may serve as a therapeutic agent. Imidazole derivatives have demonstrated promising results in inhibiting various cancer cell lines and demonstrating antimicrobial effects.
• ** modification** The amine group can undergo acylation or alkylation reactions, which are common transformations in organic synthesis. These reactions are vital for modifying the compound to enhance its biological activity or to create derivatives with improved pharmacological profiles.
• interaction studies Understanding how (2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine interacts with biological targets is crucial. These studies often employ techniques to elucidate the mechanism of action and therapeutic potential of the compound.

Biological Activities

Research indicates that compounds containing imidazole rings exhibit significant biological activities. Similar imidazole derivatives have shown promising results in inhibiting various cancer cell lines and demonstrating antimicrobial effects. Imidazole derivatives have been studied for their ability to inhibit vascular adhesion protein-1, which is implicated in inflammatory diseases. In 2007, studies showed that nitroimidazole hybrids exhibited very good in vitro antibacterial properties against Gram-positive (S. aureus ATCC 25923) and a Gram-negative bacterium (Caulobacter crescentus NA 1000) . Foroumadi and coworkers discovered that 5-nitroimidazole/(1,3,4-thiadiazol-2-yl)-morpholine-1,1-dioxide hybrids and related compounds inhibited the growth of two clinical metronidazole sensitive and metronidazole-resistant H. pylori strains .

Structural Features and Activities of Imidazole Derivatives

Compound Name	Structural Features	Unique Properties
1H-Imidazole	Basic five-membered ring	Found in histidine; involved in enzyme catalysis
1H-Benzimidazole	Fused benzene and imidazole rings	Exhibits high potency against cancer cells
2-Methylimidazole	Methyl substitution on imidazole ring	Used as a building block in pharmaceuticals
4-Aminoimidazole	Amino group substitution	Known for antitumor activity

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with various enzymes and receptors, modulating their activity. This interaction can lead to a range of biological effects, such as inhibition of enzyme activity or activation of signaling pathways .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Imidazole-Based Amines

1H-Imidazol-2-ylmethylamine Dihydrochloride (CAS 22600-77-7)

• Structure : Contains a primary amine (–NH₂) directly attached to the imidazol-2-ylmethyl group.
• Key Differences : Lacks the ethoxyethyl substituent, resulting in lower molecular weight (170.04 g/mol as dihydrochloride) and higher polarity. The absence of the ether group reduces lipophilicity, impacting membrane permeability .
• Synthesis: Typically prepared via alkylation of 2-aminomethylimidazole, contrasting with the nucleophilic substitution required for the target compound’s ethoxyethyl group.

[2-(1H-Imidazol-4-yl)ethyl]-(5-methylthiazol-2-yl)amine

• Structure : Secondary amine with a 5-methylthiazole and imidazol-4-ylethyl substituent.
• Key Differences : The thiazole ring introduces sulfur-based π-orbital interactions, while the imidazole’s 4-position substitution alters electronic distribution compared to the target’s 2-position .
• Applications : Demonstrated in heterocyclic synthesis for antimicrobial agents, suggesting the target compound may also have bioactivity .

Benzimidazole Derivatives

N-((1H-Benzimidazol-2-yl)methyl)thiazol-2-amine

• Structure : Benzimidazole core fused with a benzene ring, linked to a thiazole via a methylamine bridge.
• Key Differences : Increased aromaticity and planarity from the benzimidazole enhances π-π stacking but reduces solubility compared to the target’s single imidazole ring. The thiazole substituent provides a hydrogen-bond acceptor absent in the ethoxyethyl group .
• Synthesis: Involves condensation of 2-aminothiazole with benzimidazole derivatives under reflux conditions, differing from the ether-forming steps needed for the target compound .

Aromatic and Heteroaromatic Amines

N-(4-Chlorobenzyl)-2-(1H-imidazol-1-ylmethyl)benzenamine

• Structure : Aromatic amine with a chlorobenzyl group and imidazolylmethyl substituent.
• Key Differences : The chlorobenzyl group introduces electron-withdrawing effects and halogen-based interactions, contrasting with the electron-donating ethoxyethyl chain. This structural variation impacts receptor binding in antifungal applications .

(2-Fluoro-5-trifluoromethyl-phenyl)-(1-methyl-5-{2-[5-methyl-4-(3-trifluoromethylphenyl)-1H-imidazol-2-yl]-pyridin-4-yloxy}-1H-benzoimidazol-2-yl)-amine

• Structure : Complex aryl and heteroaryl substituents, including trifluoromethyl groups.
• Key Differences : Fluorine and trifluoromethyl groups enhance metabolic stability and lipophilicity, whereas the ethoxyethyl group prioritizes solubility. Such compounds are often optimized for kinase inhibition, suggesting divergent pharmacological profiles .

Solubility and Lipophilicity

• The ethoxyethyl group in the target compound improves water solubility (logP ≈ 0.5–1.2) compared to analogs like N-((1H-benzimidazol-2-yl)methyl)thiazol-2-amine (logP ≈ 2.5) due to its ether oxygen’s hydrogen-bonding capacity. This property is critical for oral bioavailability .

Biological Activity

(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, synthesizing findings from various studies and reviews.

Chemical Structure and Properties

(2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine is characterized by an imidazole ring, which is known for its biological relevance, particularly in drug design. The presence of the ethoxyethyl group enhances its solubility and reactivity, making it a suitable candidate for further biological evaluation.

Antibacterial Activity

Research has highlighted the antibacterial properties of imidazole derivatives, including (2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine. A significant study reviewed various imidazole compounds and their effectiveness against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for some derivatives were reported as follows:

Compound	Target Bacteria	MIC (µM)
Compound 2a	S. aureus	20-40
Compound 2b	E. coli	40-70
Ceftriaxone	S. aureus	4
Ceftriaxone	E. coli	0.1

While the activity of the tested imidazole derivatives was lower than that of ceftriaxone, they still demonstrated potential as antibacterial agents against multi-drug resistant strains .

The mechanism through which imidazole derivatives exert their antibacterial effects often involves interference with bacterial cell wall synthesis or disruption of metabolic pathways. The nucleophilic nature of the imidazole ring allows for interactions with bacterial enzymes, which can lead to inhibition of growth .

Case Studies

Several studies have focused on the synthesis and evaluation of hybrid compounds containing imidazole moieties. For example, a study conducted by Shafiee et al. explored the synthesis of various imidazole-based compounds that showed promising results against Helicobacter pylori, a bacterium associated with gastric ulcers. The synthesized compounds exhibited varying degrees of antibacterial activity, with some demonstrating significant inhibition zones in disk diffusion assays .

Cytotoxicity and Anticancer Activity

In addition to antibacterial properties, there is emerging evidence regarding the cytotoxic effects of (2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine on cancer cell lines. Imidazole derivatives have been studied for their ability to induce apoptosis in cancer cells, potentially through mechanisms involving reactive oxygen species (ROS) generation and modulation of signaling pathways related to cell survival .

A recent study evaluated the anticancer activity of several imidazole derivatives on human liver HepG2 cells, revealing significant cytotoxic effects at certain concentrations . This suggests that further exploration into their use as anticancer agents could be warranted.

Q & A

Q. What are the optimal synthetic routes for (2-Ethoxyethyl)(1H-imidazol-2-ylmethyl)amine?

The synthesis typically involves multi-step organic reactions. A common approach includes:

• Step 1 : Alkylation of 1H-imidazole-2-methanamine with 2-ethoxyethyl halides via nucleophilic substitution under controlled conditions (e.g., DMF as solvent, 60–80°C).
• Step 2 : Purification using column chromatography or recrystallization to isolate the target compound. Key considerations include optimizing reaction time, temperature, and catalyst use (e.g., palladium or copper salts) to minimize side products .

Q. How can spectroscopic techniques characterize this compound?

• NMR : $^1$H and $^13$C NMR identify proton environments (e.g., imidazole protons at δ 6.8–7.2 ppm, ethoxyethyl protons at δ 3.4–4.0 ppm).
• Mass Spectrometry : High-resolution MS confirms molecular weight (e.g., [M+H]$^+$ peak at m/z 213.1).
• IR : Stretching frequencies for amine (3300–3500 cm$^{-1}$) and ether (1100–1250 cm$^{-1}$) groups validate functional groups .

Advanced Research Questions

Q. How can density functional theory (DFT) model the electronic structure of this compound?

• Use hybrid functionals like B3LYP (combining Becke’s exchange and Lee-Yang-Parr correlation ) with a 6-311++G(d,p) basis set.
• Analyze frontier molecular orbitals (HOMO-LUMO gaps) to predict reactivity and charge distribution.
• Validate computational results against experimental spectroscopic data to assess accuracy .

Q. What in vitro assays are suitable for evaluating its cytotoxicity?

• Sulforhodamine B (SRB) Assay :

Culture cells in 96-well plates and treat with the compound.

Fix cells with trichloroacetic acid, stain with SRB, and measure optical density at 564 nm.

Calculate IC$_{50}$ values to quantify cytotoxicity .

• Compare results with fluorescence-based assays (e.g., Alamar Blue) for cross-validation.

Q. How to analyze structure-activity relationships (SAR) for bioactivity?

• Substituent Effects : Compare with analogs (e.g., methoxyethyl or hydroxyethyl variants ).
• Biological Targets : Test inhibition of enzymes (e.g., kinases) or receptors via competitive binding assays.
• Computational Docking : Use software like AutoDock to predict binding affinities to target proteins .

Q. What role does the ethoxy group play in pharmacokinetics?

• Lipophilicity : The ethoxy group enhances membrane permeability compared to polar substituents.
• Metabolic Stability : Evaluate hepatic microsomal stability assays to assess resistance to oxidative metabolism.
• Comparative Studies : Replace the ethoxy group with methoxy or hydroxy groups to quantify effects on half-life and bioavailability .

Q. How do solvent choices influence reaction pathways during synthesis?

• Polar aprotic solvents (e.g., DMF, DCM) favor nucleophilic substitution by stabilizing intermediates.
• Protic solvents (e.g., ethanol) may promote side reactions like hydrolysis.
• Solvent optimization studies (e.g., varying polarity and boiling points) improve yield and purity .

Methodological Notes

• Data Contradictions : Discrepancies in computational vs. experimental results (e.g., bond lengths in DFT vs. X-ray crystallography) require recalibration of functionals or basis sets .
• Assay Validation : Use positive/negative controls (e.g., doxorubicin for cytotoxicity) to ensure assay reliability .